Cas no 616-03-5 (5-Methylhydantoin)

5-Methylhydantoin structure

Product Name:5-Methylhydantoin

CAS No:616-03-5

Molecular Formula:C₄H₆N₂O₂

Molecular Weight:114.1

MDL:MFCD00022398

CID:38952

PubChem ID:69216

5-Methylhydantoin Properties

Names and Identifiers

- 5-Methylhydantoin
- 5-methylimidazolidine-2,4-dione
- 5-Methyl-2,4-imidazolidinedione
- Hydantoin, 5-methyl-
- DL-5-Methylhydantoin
- 5-methy hydantoin
- CCG-214321
- CHEBI:93888
- KBio2_002436
- AKOS016050393
- FT-0671818
- FT-0620655
- KBio3_001892
- 2, 5-methyl-
- NS00096232
- 5(R)-Methylimidazolidine-2,4-dione; D-5-Methylhydantoin
- FT-0671817
- D-5-Methylhydantoin
- CS-0084851
- NSC 75829
- BRD-A68318914-001-01-5
- KBio2_007572
- DTXSID90880934
- 2,4-Imidazolidinedione, 5-methyl-
- Spectrum3_000916
- VMAQYKGITHDWKL-UHFFFAOYSA-
- Spectrum4_001200
- InChI=1/C4H6N2O2/c1-2-3(7)6-4(8)5-2/h2H,1H3,(H2,5,6,7,8)
- 616-03-5
- MFCD00022398
- 5-methyl-hydantoin
- NSC-75829
- M1699
- EN300-17026
- (D)-5-Methylhydantoin
- Z56862247
- Spectrum5_001760
- 67337-69-3
- AM20100499
- Q27165643
- NSC75829
- FT-0620654
- A12693
- Spectrum_001906
- A833324
- KBioGR_001899
- KBioSS_002442
- (R)-(+)-5-Methylhydantoin
- AI3-61188
- SCHEMBL21767
- 5-Methylhydantoin, 97%
- AKOS001074138
- PD000080
- CHEMBL158019
- KBio2_005004
- imidazolidine-2,4-dione, 5-methyl-
- DB-053946
- ALBB-022598
- +Expand
- MDL： MFCD00022398
- InChIKey： VMAQYKGITHDWKL-UHFFFAOYSA-N
- Inchi： 1S/C4H6N2O2/c1-2-3(7)6-4(8)5-2/h2H,1H3,(H2,5,6,7,8)
- SMILES： CC1C(NC(N1)=O)=O
- BRN： 81081

Computed Properties

Exact Mass: 114.04298
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 0
Monoisotopic Mass: 114.043
Heavy Atom Count: 8
Complexity: 143
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.6
Tautomer Count: 8
Surface Charge: 0
Topological Polar Surface Area: 58.2A^2

Experimental Properties

LogP: -0.86980
PSA: 58.2
Refractive Index: 1.4487 (estimate)
Water Partition Coefficient: Insoluble in water.
Boiling Point: 213.59°C (rough estimate)
Melting Point: 148-152 °C (lit.)
Color/Form: Not available
Solubility: Not available
Density: 1.3565 (rough estimate)

5-Methylhydantoin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003NCS-100mg	5-Methylimidazolidine-2,4-dione	616-03-5	98%	100mg	$45.00	2024-04-22
A2B Chem LLC	AB69436-100mg	5-Methylhydantoin	616-03-5	98%	100mg	$30.00	2024-04-19
Aaron	AR003NL4-100mg	5-Methylimidazolidine-2,4-dione	616-03-5	95%	100mg	$21.00
abcr	AB179375-1 g	5-Methylhydantoin, 98%; .	616-03-5	98%	1g	€72.00	2023-05-07
Alichem	A069004186-25g	5-Methylimidazolidine-2,4-dione	616-03-5	95%	25g	$479.60	2023-09-01
Ambeed	A380111-100mg	5-Methylimidazolidine-2,4-dione	616-03-5	98%	100mg	$23.0
Apollo Scientific	OR451305-1g	5-Methylhydantoin	616-03-5	95%	1g	£24.00	2024-05-24
Chemenu	CM187649-25g	5-Methylimidazolidine-2,4-dione	616-03-5	95%	25g	$408	2021-08-05
Enamine	EN300-17026-0.05g	5-methylimidazolidine-2,4-dione	616-03-5	94%	0.05g	$19.0	2023-09-20
eNovation Chemicals LLC	D962884-1g	5-Methylimidazolidine-2,4-dione	616-03-5	98%	1g	$185	2022-09-08

5-Methylhydantoin Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:616-03-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

5-Methylhydantoin Related Literature

1. Application of the Bucherer hydantoin synthesis to diacetyl mono-oxime. The mechanism of the Bucherer reaction, and the constitution of the hypothetical ‘ dimethylbishydantoin ’ of Bucherer and lieb

W. Gary Bowness,Ralph Howe,Balbir S. Rao J. Chem. Soc. Perkin Trans. 1 1983 2649
2. The reactions of thymine and thymidine with ozone

Roman Flyunt,Jacob A. Theruvathu,Achim Leitzke,Clemens von Sonntag J. Chem. Soc. Perkin Trans. 2 2002 1572
3. Photo-oxidation of oxazolidones and hydantoins in the presence of benzophenone

Jean-Claude Gramain,Roland Remuson J. Chem. Soc. Perkin Trans. 1 1982 2341
4. First characterisation of two important postulated intermediates in the formation of a HydT DNA lesion, a thymidine oxidation product

Emmanuel E. Psykarakis,Elli Chatzopoulou,Thanasis Gimisis Org. Biomol. Chem. 2018 16 2289
5. 604. Aryl-2-halogenoalkylamines. Part XIX. Some NN-di-2-chloroethylamino-phenyl- and -phenylalkyl-hydantions and related amino-acids

T. A. Connors,W. C. J. Ross,J. G. Wilson J. Chem. Soc. 1960 2994
6. Synthesis and photooxidation of oligodeoxynucleotides containing 5-dimethylaminocytosine as an efficient hole-trapping site in the positive-charge transfer through DNA duplexes

Hisatsugu Yamada,Masayuki Kurata,Kazuhito Tanabe,Takeo Ito,Sei-ichi Nishimoto Org. Biomol. Chem. 2012 10 2035
7. Stereodivergent synthesis of the LFA-1 antagonist BIRT-377 by porcine liver esterase desymmetrization and Curtius rearrangement

Aaron Johnson,Matthew J. Saunders,Thomas G. Back Org. Biomol. Chem. 2015 13 1463
8. Semi-continuous and continuous processes for enantiomeric separation

Marina Ciriani,Rudi Oliveira,Carlos A. M. Afonso Green Chem. 2022 24 4328
9. The role of aryl-topology in balancing between selective and dual 5-HT7R/5-HT1A actions of 3,5-substituted hydantoins

Katarzyna Kucwaj-Brysz,Rafa? Kurczab,Ewa ?es?awska,Annamaria Lubelska,Ma?gorzata Anna Mar?,Gniewomir Latacz,Grzegorz Sata?a,Wojciech Nitek,Katarzyna Kie?-Kononowicz,Jadwiga Handzlik Med. Chem. Commun. 2018 9 1033
10. Separation and identification of an impurity from the istradefylline intermediate

Haojie Xu,Yiyun Wang,Hongyi Wang,Zhonghui Zheng,Zihui Meng,Min Xue,Zhibin Xu RSC Adv. 2020 10 14493

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